Cas no 28057-52-5 (H-Asp-NH2)
H-Asp-NH2 structure
Product Name:H-Asp-NH2
CAS No:28057-52-5
MF:C4H8N2O3
MW:132.117920875549
MDL:MFCD00056118
CID:251702
PubChem ID:7015702
Update Time:2025-04-19
H-Asp-NH2 Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3,4-diamino-4-oxo-, (3S)-
- H-Asp-NH2
- Asp-nh2
- H-Asp-NH?
- isoasparagine
- L-Asparaginsaeure-1-amid
- L-aspartamide
- L-aspartic 1-amide
- L-Aspartic acid amide
- L-aspartic acid-1-amide
- UNII-L9ANT46A26
- Butanoic acid, 3,4-diamino-4-oxo-, (3S)-
- H-ASP-NH2 H2O
- L-alpha-asparagine
- isoaspargine
- MFCD00056118
- EN300-199899
- Z1198149443
- (3S)-3, 4-diamino-4-oxobutanoic acid
- Butanoic acid,3,4-diamino-4-oxo-,(3S)-
- 28057-52-5
- AS-56487
- (3S)-3-amino-3-carbamoylpropanoic acid
- FD21181
- L-ASP-NH2
- Butanoic acid, 3,4-diamino-4-oxo-, (S)-
- (S)-3,4-Diamino-4-oxobutanoic acid
- (S)-3,4-Diamino-4-oxobutanoicacid
- Succinamic acid, 3-amino-, L-
- 3,4-Diamino-4-oxobutanoic acid #
- (3S)-4-Amino-3-azaniumyl-4-oxobutanoate
- l-Isoasparagine
- AKOS006273537
- (3S)-3,4-diamino-4-oxobutanoic acid
- Aspartic acid alpha-amide
- CHEBI:21248
- L9ANT46A26
- L-aspartic acid 1-amide
- Q27109382
- SCHEMBL333107
- H-Isoasn-OH;L-Isoasparagine
- (S)-beta-asparagine
- H-Asp-NH
-
- MDL: MFCD00056118
- Inchi: 1S/C4H8N2O3/c5-2(4(6)9)1-3(7)8/h2H,1,5H2,(H2,6,9)(H,7,8)/t2-/m0/s1
- InChI Key: PMLJIHNCYNOQEQ-REOHCLBHSA-N
- SMILES: O=C([C@H](CC(=O)O)N)N
Computed Properties
- Exact Mass: 132.05300
- Monoisotopic Mass: 132.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.5
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.404
- Boiling Point: 404.4 °C at 760 mmHg
- Flash Point: 198.4 °C
- PSA: 106.41000
- LogP: -0.32570
H-Asp-NH2 Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
H-Asp-NH2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H98940-100g |
(3S)-3,4-diamino-4-oxobutanoic acid |
28057-52-5 | 98% | 100g |
¥7880.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H98940-50g |
(3S)-3,4-diamino-4-oxobutanoic acid |
28057-52-5 | 98% | 50g |
¥3940.0 | 2023-09-07 | |
| TRC | H017147-250mg |
H-Asp-NH2 |
28057-52-5 | 250mg |
$ 605.00 | 2022-06-04 | ||
| TRC | H017147-500mg |
H-Asp-NH2 |
28057-52-5 | 500mg |
$ 1000.00 | 2022-06-04 | ||
| TRC | H017147-1000mg |
H-Asp-NH2 |
28057-52-5 | 1g |
$ 1600.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S939407-1g |
(S)-3,4-Diamino-4-oxobutanoic acid |
28057-52-5 | 95% | 1g |
¥135.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S939407-5g |
(S)-3,4-Diamino-4-oxobutanoic acid |
28057-52-5 | 95% | 5g |
¥450.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S939407-25g |
(S)-3,4-Diamino-4-oxobutanoic acid |
28057-52-5 | 95% | 25g |
¥1,800.00 | 2022-08-31 | |
| abcr | AB476412-250 mg |
H-Asp-NH2 |
28057-52-5 | 250mg |
€220.00 | 2023-04-21 | ||
| abcr | AB476412-1 g |
H-Asp-NH2 |
28057-52-5 | 1g |
€557.00 | 2023-04-21 |
H-Asp-NH2 Related Literature
-
Laxminarayan Sahoo,Anadi Singhamahapatra,Vankatachalam Ramkumar,Duraikkannu Loganathan RSC Adv. 2014 4 22042
-
2. Design and preparation of serine–threonine protein phosphatase inhibitors based upon the nodularin and microcystin toxin structures. Part 3Kerri L. Webster,Antony B. Maude,Michael E. O'Donnell,Amit P. Mehrotra,David Gani J. Chem. Soc. Perkin Trans. 1 2001 1673
-
Dmitrii Y. Travin,Konstantin Severinov,Svetlana Dubiley RSC Chem. Biol. 2021 2 468
-
Alan R. Battersby,J. C. Robinson J. Chem. Soc. 1955 259
28057-52-5 (H-Asp-NH2) Related Products
- 19522-40-8(D-Glutamic Acid apha-Amide)
- 328-48-3(DL-Isoglutamine)
- 51260-61-8(Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)-)
- 636-65-7(L-Glutamic acid a-amide)
- 89156-89-8(H-Asp-β-Ala-OH)
- 90485-83-9(Hexanoic acid, 5,6-diamino-6-oxo-)
- 617-63-0(Isoglutamine; (±)-form)
- 200260-37-3(D-Aspartic acid α-amide)
- 498-25-9(3-amino-3-carbamoylpropanoic acid)
- 10328-21-9(3-amino-4-(hydroxyamino)-4-oxobutanoic Acid)
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